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Compound of Interest

Compound Name: Butyl nonadecan-1-oate

CAS No.: 26718-87-6

Cat. No.: B12660167

Get Quote

Butyl nonadecan-1-oate (C23H46O2) is the ester formed from nonadecanoic acid and

butanol. Its long hydrocarbon tail and polar ester head group suggest a range of properties that

are highly valuable in material science. Fatty acid esters are increasingly sought after as

sustainable and high-performance alternatives to petroleum-based additives.[1][2][3] They are

known for their biodegradability, low toxicity, and versatile functionalities.[4] This guide will

explore its potential in three key application areas: as a bio-based plasticizer, a phase-change

material for thermal energy storage, and a high-performance lubricant.

Molecular Structure:

Synthesis of Butyl Nonadecan-1-oate
The synthesis of Butyl nonadecan-1-oate can be achieved through several established

esterification methods. The choice of method depends on the starting materials, desired purity,

and scale of production.

Fischer-Speier Esterification
This is a classic acid-catalyzed esterification reaction.
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Reaction: Nonadecanoic acid is reacted with an excess of butanol in the presence of a

strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[5]

Causality: The acid protonates the carbonyl oxygen of the carboxylic acid, making the

carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol. The

reaction is reversible, so water is typically removed to drive the equilibrium towards the

product.

Protocol 1: Synthesis of Butyl Nonadecan-1-oate via Fischer-Speier Esterification

Reactant Preparation: In a round-bottom flask equipped with a Dean-Stark apparatus and a

reflux condenser, combine nonadecanoic acid (1 equivalent), butanol (3-5 equivalents), and

a catalytic amount of p-toluenesulfonic acid (0.01-0.05 equivalents). Toluene can be added

as an azeotropic agent to facilitate water removal.

Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected

in the Dean-Stark trap. Monitor the reaction progress by thin-layer chromatography (TLC) or

by measuring the amount of water collected.

Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the

organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst,

followed by brine.

Purification: Dry the organic layer over anhydrous sodium sulfate and concentrate it under

reduced pressure. The crude product can be further purified by vacuum distillation or column

chromatography to yield pure Butyl nonadecan-1-oate.

Characterization: Confirm the structure and purity of the synthesized ester using Fourier-

transform infrared spectroscopy (FTIR) to identify the ester carbonyl stretch (~1740 cm⁻¹)

and ¹H and ¹³C nuclear magnetic resonance (NMR) spectroscopy.[5][6]

Transesterification
If starting from a triglyceride containing nonadecanoic acid, transesterification with butanol can

be employed.
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Reaction: The triglyceride is reacted with butanol in the presence of an acid or base catalyst.

[7]

Causality: Alkaline catalysts are generally more effective and allow for milder reaction

conditions.[7] The base deprotonates the butanol, forming a butoxide ion, which is a stronger

nucleophile than butanol itself.

Application as a Bio-Based Plasticizer
Plasticizers are additives that increase the flexibility and durability of a material, typically a

polymer.[1][2] Long-chain fatty acid esters are effective plasticizers due to their ability to

intercalate between polymer chains, reducing intermolecular forces and lowering the glass

transition temperature (Tg).

Mechanism of Plasticization
The long, flexible aliphatic chain of Butyl nonadecan-1-oate can effectively separate rigid

polymer chains, while the polar ester group can provide some compatibility with polar polymers.

This "internal lubrication" allows the polymer chains to slide past one another more easily,

resulting in increased flexibility and reduced brittleness.[1][2]

Potential in Bioplastics
There is a significant interest in bio-based plasticizers for bioplastics like polylactic acid (PLA)

and polyhydroxyalkanoates (PHAs) to improve their mechanical properties.[1][2] Butyl
nonadecan-1-oate, being derived from natural sources, is a promising candidate.

Protocol 2: Evaluation of Butyl Nonadecan-1-oate as a Plasticizer for Poly(vinyl chloride)

(PVC)

Compounding: Prepare PVC blends with varying concentrations of Butyl nonadecan-1-oate
(e.g., 10, 20, 30 parts per hundred of resin, phr) using a two-roll mill or a torque rheometer. A

thermal stabilizer should also be included.

Sample Preparation: Press the compounded materials into sheets of uniform thickness using

a hydraulic press at a temperature above the polymer's processing temperature.

Mechanical Testing:
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Tensile Testing: Perform tensile tests according to ASTM D638 to determine the tensile

strength, elongation at break, and Young's modulus. An effective plasticizer will decrease

tensile strength and modulus while significantly increasing elongation at break.[1][2]

Hardness Testing: Measure the Shore hardness (A or D) of the plasticized PVC sheets

according to ASTM D2240. A decrease in hardness indicates effective plasticization.

Thermal Analysis:

Differential Scanning Calorimetry (DSC): Determine the glass transition temperature (Tg)

of the blends. A significant decrease in Tg compared to neat PVC confirms the plasticizing

effect.[6]

Thermogravimetric Analysis (TGA): Evaluate the thermal stability of the plasticized PVC.

The plasticizer should not significantly lower the degradation temperature of the polymer.

[8]

Migration and Leaching Test: Assess the permanence of the plasticizer by measuring its

migration to the surface and leaching into a solvent over time, following standard test

methods like ASTM D1203.

Application as a Phase Change Material (PCM)
Phase change materials are substances that absorb and release large amounts of latent heat

during a phase transition at a nearly constant temperature.[8][9][10] Long-chain fatty acid

esters are excellent candidates for PCMs in thermal energy storage applications due to their

high latent heat of fusion and tunable melting points.[8][11][12]

Principles of Thermal Energy Storage
Butyl nonadecan-1-oate, with its long alkyl chain, is expected to have a well-defined solid-

liquid phase transition. As it melts, it absorbs a significant amount of thermal energy from the

surroundings without a substantial increase in its own temperature. This stored energy is

released when the material solidifies.

Potential Applications
Smart Textiles: Incorporation into fabrics for thermoregulation.
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Building Materials: Integration into walls and floors for passive heating and cooling.[9]

Electronics Cooling: Management of thermal loads in electronic devices.

Protocol 3: Characterization of Butyl Nonadecan-1-oate as a Phase Change Material

Thermal Properties Analysis (DSC):

Use a differential scanning calorimeter (DSC) to determine the melting temperature (Tm)

and the latent heat of fusion (ΔHf) of Butyl nonadecan-1-oate. A high latent heat of fusion

is desirable for a PCM.[8]

Perform multiple heating and cooling cycles to assess the thermal reliability and check for

any supercooling effects.[8]

Thermal Stability (TGA):

Use a thermogravimetric analyzer (TGA) to determine the degradation temperature of the

ester. A good PCM should be thermally stable over its operating temperature range.[8]

Form-Stable PCM Composite Preparation:

To prevent leakage in the liquid state, encapsulate Butyl nonadecan-1-oate within a

porous support material (e.g., expanded graphite, silica fume, or a polymer matrix).

Prepare the composite by simple mixing and impregnation or through in-situ

polymerization.

Thermal Performance of the Composite:

Re-evaluate the thermal properties of the form-stable PCM composite using DSC to

ensure the encapsulation process has not significantly altered the phase change behavior.

Measure the thermal conductivity of the composite. High thermal conductivity is beneficial

for rapid heat storage and release.

Application as a Lubricant
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The molecular structure of Butyl nonadecan-1-oate makes it a promising candidate for a

lubricant base oil or additive.[4] The long, non-polar alkyl chain can provide a lubricating film,

while the polar ester group can enhance adhesion to metal surfaces.[4]

Lubrication Mechanism
The ester's polarity allows it to form a thin, adsorbed layer on metal surfaces, reducing friction

and wear. The long hydrocarbon chains provide a low-shear-strength film that separates

moving parts. Butyl esters are known for their good lubricity, high flash points, and low volatility.

[4]

Potential Uses
Metalworking Fluids: As a cutting or drawing oil.[4][13]

Engine Oils: As a component in biodegradable lubricant formulations.

Greases: As a base oil for specialty greases.

Protocol 4: Evaluation of Butyl Nonadecan-1-oate as a Lubricant

Physicochemical Properties:

Viscosity: Measure the kinematic viscosity at different temperatures (e.g., 40 °C and 100

°C) according to ASTM D445.

Flash Point: Determine the flash point using a Cleveland open-cup tester (ASTM D92) to

assess its high-temperature stability and safety.[4]

Pour Point: Measure the pour point (ASTM D97) to evaluate its low-temperature

performance.

Tribological Testing:

Four-Ball Wear Test (ASTM D4172): Evaluate the wear-preventing properties of the

lubricant under boundary lubrication conditions.
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High-Frequency Reciprocating Rig (HFRR) Test: Assess the lubricity by measuring the

friction coefficient and wear scar diameter.

Oxidative Stability:

Perform an oxidative stability test, such as the rotating pressure vessel oxidation test

(RPVOT, ASTM D2272), to determine the lubricant's resistance to degradation at elevated

temperatures in the presence of oxygen.

Data Summary
The following table provides predicted properties of Butyl nonadecan-1-oate based on data

for similar long-chain fatty acid esters. These values should be experimentally verified.

Property Predicted Value/Range Significance

Molecular Weight 354.61 g/mol
Influences viscosity and boiling

point.

Boiling Point > 200 °C at reduced pressure

Indicates low volatility,

desirable for lubricants and

plasticizers.

Melting Point 20 - 40 °C

Crucial for its application as a

PCM for low-temperature

energy storage.

Latent Heat of Fusion 150 - 200 J/g

A high value is essential for

effective thermal energy

storage as a PCM.[8]

Viscosity @ 40°C 5 - 15 cSt
A key parameter for lubricant

applications.
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Caption: Fischer-Speier esterification workflow for Butyl nonadecan-1-oate synthesis.
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Caption: Intercalation of Butyl nonadecan-1-oate between polymer chains.
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Caption: Workflow for evaluating Butyl nonadecan-1-oate as a phase change material.

Conclusion
Butyl nonadecan-1-oate holds significant promise as a versatile, bio-based additive in

material science. Its long-chain ester structure suggests strong potential as a plasticizer for

enhancing polymer flexibility, a phase change material for thermal energy storage, and a high-

performance lubricant. The protocols and predictive data presented in this guide offer a robust
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framework for researchers to experimentally validate these applications and unlock the full

potential of this promising biomaterial.

References
Fraunhofer-Publica. (n.d.). Selected Fatty Acids Esters as Potential PHB-V Bioplasticizers:
Effect on Mechanical Properties of the Polymer.
ResearchGate. (2020, August 13). (PDF) Selected Fatty Acids Esters as Potential PHB-V
Bioplasticizers: Effect on Mechanical Properties of the Polymer.
UBB. (2018, January 5). ESTER PLASTICIZERS BASED ON FATTY ACIDS FROM
SOYBEAN OIL USED IN PELICULOGEN COMPOSITIONS.
ResearchGate. (n.d.). Fatty acid ester-based commercial products as potential new phase
change materials (PCMs) for thermal energy storage | Request PDF.
ResearchGate. (2020, March). (PDF) Long-chain Diesters of Fattyy Alcohols as Novel Phase
Change Materials for Thermal Energy Storage.
PMC. (2025, May 7). New Biobased Plasticizers for PVC Derived from Saturated Dimerized
Fatty Acids.
Google Patents. (n.d.). US8093319B2 - Esterified fatty acids for PVC plasticization.
(n.d.). Synthesis of long-chain fatty acid starch esters in aqueous medium and its
characterization.
(n.d.). Fatty acids based eutectic phase change system for thermal energy storage
applications.
ResearchGate. (n.d.). Synthesis and characterization of some long-chain diesters with
branched or bulky moieties.
(n.d.). Using mixtures of fatty acid methyl esters as phase change materials for concrete.
NIST/TRC. (n.d.). butyl decanoate -- Critically Evaluated Thermophysical Property Data from
NIST/TRC Web Thermo Tables (WTT).
Xi'an Jiaotong University. (n.d.). Fatty acids as phase change materials: A review.
pacificspecialityoils. (n.d.). BUTYL ESTERS.
RSC Publishing. (2023, September 1). Synthesis and mechanical performance of
thermoformable cellulose fatty acid esters using natural soap.
(2021, December 15). Esterification of Cellulose with Long Fatty Acid Chain through
Mechanochemical Method.
MDPI. (2021, October 26). Structural Characterization of Unusual Fatty Acid Methyl Esters
with Double and Triple Bonds Using HPLC/APCI-MS 2 with Acetonitrile In-Source
Derivatization.
Shandong Kexing Chemical Co., Ltd. (2023, September 12). N-Butyl Stearate CAS No 123-
95-5 Stearic Acid Butyl Ester Butyl Octadecanoate.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12660167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


(2020, February 24). Methods of fatty acid butyl esters synthesis: present and prospects.
Cheméo. (n.d.). Chemical Properties of Nonanoic acid, butyl ester (CAS 50623-57-9).
PMC. (2019, August 14). Catalytic synthesis of n-butyl carboxylate with immobilized ionic
liquid based on response surface methodology optimization.
Erpasan. (2023, October 30). What is Butyl Material and What is it Used for.
Knowde. (n.d.). Mosselman Butyl Stearate (85408-76-0) - Plasticizer.
ResearchGate. (n.d.). Effect of temperature on the mechanical properties of butyl....
Sigma-Aldrich. (n.d.). Butyl decanoate = 98.0 30673-36-0.
Inxight Drugs. (n.d.). Butyl nonadecanoate.
CymitQuimica. (n.d.). CAS 30673-36-0: Butyl decanoate.
ALMARA. (2025, September 2). What Are the Components of Butyl Compounds and What
Affects Their Quality?.
Google Patents. (n.d.). CN101328118A - Method for synthesizing n-butyl acetate.
ILT - Integrated Liner Technologies. (2024, May 13). Thermal Properties of Rubber.
ALMARA. (2025, November 2). Butyl Adhesives in Composite Structures – Lightness and
Strength.
CDN. (2021, August 10). Combustion of n-butyl acetate synthesized by a new and
sustainable biological process and comparisons with an ultrapure.
Rsc.org. (n.d.). Supporting Information A Versatile Strategy for the Synthesis of Sequence-
Defined Peptoids with Side-Chain and Backbone Diversity via Amino Acid Building Blocks.
PubChem - NIH. (n.d.). Butyl nonanoate | C13H26O2 | CID 39742.
CymitQuimica. (n.d.). CAS 123-95-5: n-Butyl stearate.
Perflavory. (n.d.). butyl decanoate, 30673-36-0.
(n.d.). Types of Rubber Butyl Rubber.
GJ Chemical. (2024, September 3). N-Butyl Acetate: The Essential Solvent for Coatings,
Adhesives, and More.
Perfumer & Flavorist. (n.d.). The Butyl Acetates.
Gantrade Corporation. (n.d.). Applications of N-Butyl Acrylate.
Acme Synthetic Chemicals. (n.d.). Butyl Oleate - Lubricant 99% Min., Best Price
Guaranteed.
Bostik Canada. (n.d.). Butyl Adhesives & Sealants | Our Technologies.
Butyl Technology. (n.d.). Butyl Tapes & Custom Butyl Sealants.
ADDEV Materials Converting. (n.d.). Butyl sealants.
Patsnap Eureka. (2025, July 28). Decane's Mechanism of Action in Functional Material
Development.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12660167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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